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Compound of Interest

Octyltriphenylphosphonium
Compound Name:
bromide

Cat. No.: B056512

An In-depth Technical Guide to
Octyltriphenylphosphonium Bromide

This technical guide provides a comprehensive overview of octyltriphenylphosphonium
bromide, a quaternary phosphonium salt with significant applications in chemical synthesis
and antimicrobial research. This document is intended for researchers, scientists, and
professionals in the field of drug development and organic chemistry.

Chemical Structure and Identification

Octyltriphenylphosphonium bromide is an organic compound characterized by a positively
charged phosphorus atom bonded to three phenyl groups and one octyl group, with a bromide
anion.

Chemical Formula: C26H32BrP
CAS Number: 42036-78-2[1]

IUPAC Name: Octyl(triphenyl)phosphanium bromide

Physicochemical and Spectral Data
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A summary of the key quantitative data for octyltriphenylphosphonium bromide is presented
in the table below, providing a quick reference for its physical and spectral properties.

Property Value Reference
Molecular Weight 455.41 g/mol [1]

Melting Point 61-63 °C [1]
Appearance Colorless to pale brown solid

0 =0.81 (t, 3H, CHs), 1.19 (m,
1H NMR (400 MHz, DMSO-ds) 8H, CH2), 1.48 (m, 4H, [1]
PCH2CH2CH2CHz2)

- Soluble in polar organic
Solubility vent
solvents

Experimental Protocols
Synthesis of Octyltriphenylphosphonium Bromide

A general and widely used method for the synthesis of alkyltriphenylphosphonium halides is the
reaction of triphenylphosphine with an appropriate alkyl halide. The following protocol is a
representative procedure for the synthesis of octyltriphenylphosphonium bromide.

Materials:

Triphenylphosphine (PhsP)

1-Bromooctane

Toluene (or another suitable solvent like acetonitrile)

Inert atmosphere (e.g., Nitrogen or Argon)
Procedure:

¢ In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve
triphenylphosphine in toluene under an inert atmosphere.
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e Add a stoichiometric equivalent of 1-bromooctane to the solution.

e Heat the reaction mixture to reflux and maintain for several hours. The reaction progress can
be monitored by thin-layer chromatography (TLC).

e Upon completion of the reaction, the product, octyltriphenylphosphonium bromide, will
often precipitate from the solution upon cooling.

o Collect the solid product by filtration and wash with a non-polar solvent (e.qg., diethyl ether or
hexane) to remove any unreacted starting materials.

e Dry the purified product under vacuum to yield octyltriphenylphosphonium bromide as a
solid.

Application in the Wittig Reaction

Octyltriphenylphosphonium bromide is a precursor to a Wittig reagent, which is used to
convert aldehydes and ketones into alkenes. The following is a general protocol for its use in a
Wittig olefination.

Step 1: Formation of the Ylide (Wittig Reagent)

o Suspend octyltriphenylphosphonium bromide in a dry, aprotic solvent such as
tetrahydrofuran (THF) or diethyl ether under an inert atmosphere.

o Cool the suspension in an ice bath or to a lower temperature as required by the specific base
used.

e Add a strong base, such as n-butyllithium (n-BuLi), sodium hydride (NaH), or potassium tert-
butoxide (t-BuOK), dropwise to the suspension. The formation of the ylide is often indicated
by a color change (typically to orange or deep red).

Step 2: Reaction with a Carbonyl Compound

e Once the ylide formation is complete, add the desired aldehyde or ketone, dissolved in the
same solvent, to the reaction mixture dropwise at a low temperature.
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» Allow the reaction to warm to room temperature and stir for a period of time, monitoring the
reaction by TLC.

» Upon completion, the reaction is quenched, typically with water or a saturated aqueous
solution of ammonium chloride.

e The alkene product is then extracted with an organic solvent, and the triphenylphosphine
oxide byproduct is often removed by chromatography or crystallization.

Antimicrobial Activity and Mechanism

Recent studies have highlighted the potential of octyltriphenylphosphonium bromide as an
antimicrobial agent, particularly against multidrug-resistant bacteria such as Acinetobacter
baumannii.[1] The lipophilic nature of the triphenylphosphonium cation facilitates its interaction
with and disruption of bacterial cell membranes.

Logical Workflow for Antimicrobial Action

The following diagram illustrates the proposed mechanism of antimicrobial action for lipophilic
quaternary phosphonium salts like octyltriphenylphosphonium bromide.
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Proposed Antimicrobial Mechanism

of Octyltriphenylphosphonium Bromide
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Caption: Proposed mechanism of antimicrobia

| action.
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This diagram illustrates how the lipophilic octyltriphenylphosphonium cation is proposed to
accumulate in and disrupt the bacterial cell membrane, leading to a cascade of events that
result in cell death. This makes it a compound of interest for the development of new
antimicrobial agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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